
3-Formyl-6-methylchromone CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Formyl-6-methylchromone

Cat. No.: B1298627 Get Quote

In-Depth Technical Guide: 3-Formyl-6-
methylchromone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Formyl-6-methylchromone, a

heterocyclic compound of interest in medicinal chemistry and synthetic organic chemistry. This

document details its chemical properties, and applications, and provides insights into its

synthesis and potential biological significance.

Core Chemical and Physical Properties
3-Formyl-6-methylchromone, also known as 6-Methyl-4-oxo-4H-1-benzopyran-3-

carboxaldehyde, is a solid, crystalline compound.[1][2] Its core structure consists of a

chromone ring system substituted with a methyl group at the 6-position and a formyl group at

the 3-position. This substitution pattern makes it a valuable intermediate for the synthesis of

various derivatives.[3]

A summary of its key quantitative data is presented in the table below for easy reference and

comparison.
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Property Value Source(s)

CAS Number 42059-81-4 [1][2][4][5]

Molecular Formula C₁₁H₈O₃ [1][4][5]

Molecular Weight 188.18 g/mol [1][4][5]

Appearance
White to Yellow to Green

powder to crystal
[1][2]

Melting Point 172-173 °C [3][4]

Purity >97% [3]

InChI Key
GBWMIOYSMWCYIZ-

UHFFFAOYSA-N
[3]

SMILES String
Cc1ccc2OC=C(C=O)C(=O)c2c

1
[4]

Synthesis and Experimental Applications
3-Formyl-6-methylchromone serves as a versatile precursor in the synthesis of more

complex molecules, particularly Schiff bases and their derivatives.[3] These compounds are of

significant interest due to their potential biological activities.

Experimental Protocol: Synthesis of Schiff's Bases
One of the primary applications of 3-Formyl-6-methylchromone is in the preparation of a

series of Schiff's bases.[3] This is typically achieved through a condensation reaction with

various aromatic sulfonamides. The general workflow for such a synthesis is outlined below.
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Caption: General workflow for the synthesis of Schiff's bases from 3-Formyl-6-
methylchromone.

Potential Biological Significance
While comprehensive signaling pathway data for 3-Formyl-6-methylchromone itself is not

extensively documented in publicly available literature, its derivatives have been investigated

for their biological activities. For instance, the combustion calorimetric estimation of the

enthalpy of combustion has been reported, and its anti-proliferative action on MDR human

colon cancer and mouse lymphoma has been investigated.[3] The synthesis of 3-formyl-6-
methylchromone-4-phenylthiosemicarbazone is a notable application, suggesting a focus on

creating compounds with potential therapeutic effects.[3]

The logical relationship for investigating the biological activity of derivatives synthesized from 3-
Formyl-6-methylchromone is depicted below.
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Caption: Logical workflow for the synthesis and biological screening of 3-Formyl-6-
methylchromone derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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